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Compound of Interest

Compound Name: Disperbyk 160

Cat. No.: B1167488

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed guide for the effective dispersion of ceramic nanoparticles in
solvent-borne systems using DISPERBYK-160, a high molecular weight block copolymer
wetting and dispersing additive. Proper dispersion of nanoparticles is critical for achieving
uniform and stable formulations, which is essential in various applications, including the
development of advanced materials and drug delivery systems.

Introduction to DISPERBYK-160

DISPERBYK-160 is a wetting and dispersing agent designed for solvent-based systems.[1][2]
[3] It is a solution of a high molecular weight block copolymer with pigment-affinic groups that
effectively deflocculates and sterically stabilizes solid particles in a liquid medium.[1][3][4][5] By
adsorbing onto the surface of the nanoparticles, DISPERBYK-160 imparts a uniform electrical
charge, preventing agglomeration and leading to low viscosity, high pigment loading, and
improved leveling.[6][7][8]

Materials and Equipment
Materials:
o Ceramic nanoparticles (e.g., Alumina, Zirconia, Titania)

 DISPERBYK-160
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o Appropriate solvent (e.g., Xylene, Butyl Acetate)[7]

e Resin or binder system (if applicable)

Equipment:

High-shear mixer (e.g., rotor-stator homogenizer)
 Ultrasonic processor (bath or probe sonicator)

o Bead mill or ball mill (optional, for achieving finer dispersions)
e Analytical balance

e Viscometer

o Particle size analyzer (e.g., Dynamic Light Scattering - DLS)
e Glass beakers or other suitable mixing vessels

 Stirring apparatus (e.g., magnetic stirrer)

Experimental Protocols
General Dispersion Workflow

The following diagram illustrates the general workflow for dispersing ceramic nanoparticles with
DISPERBYK-160.
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Caption: Workflow for Ceramic Nanoparticle Dispersion.

© 2025 BenchChem. All rights reserved.

3/8

Tech Support


https://www.benchchem.com/product/b1167488?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1167488?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Step-by-Step Protocol

o Preparation of the Millbase:

o Measure the required amount of solvent and, if applicable, the resin into a suitable mixing
vessel.

o Begin agitation with a magnetic stirrer or overhead mixer at a moderate speed.
e Addition of DISPERBYK-160:

o Slowly add the calculated amount of DISPERBYK-160 to the solvent/resin mixture while
maintaining agitation.

o Continue mixing until the DISPERBYK-160 is fully dissolved and the mixture is
homogeneous.

o Note: For some systems, it may be beneficial to pre-dilute DISPERBYK-160 with a portion
of the formulation’s solvent to approximately 15% solids before adding it to the main batch
to prevent seeding.[7]

 Incorporation of Ceramic Nanopatrticles:

o Gradually add the pre-weighed ceramic nanoparticles to the agitated mixture. A slow
addition rate is crucial to prevent the formation of large, difficult-to-disperse agglomerates.

e High-Shear Dispersion:
o Once all the nanoparticles have been added, increase the mixing speed to high shear.

o Process the mixture for 15-30 minutes. The goal is to wet out the nanoparticles and break
down larger agglomerates.

¢ Ultrasonication:

o For finer dispersion and deagglomeration of primary particles, subject the mixture to
ultrasonication.
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o Bath Sonication: Place the vessel in an ultrasonic bath for 30-60 minutes.

o Probe Sonication: Use a probe sonicator in pulsed mode to avoid excessive heat
generation. A typical cycle might be 5 seconds on, 10 seconds off, for a total processing
time of 15-30 minutes.

o Characterization and Optimization:
o Allow the dispersion to cool to room temperature.
o Measure the viscosity and particle size distribution.

o If the dispersion does not meet the desired specifications (e.g., viscosity is too high, or
particle size is too large), optimization is required. This may involve adjusting the
concentration of DISPERBYK-160, the solids loading of the nanopatrticles, or the
processing parameters.

Quantitative Data and Formulation Guidelines

The optimal concentration of DISPERBYK-160 is dependent on the specific surface area and
surface chemistry of the ceramic nanoparticles. The following tables provide recommended
starting concentrations.

Table 1: Recommended DISPERBYK-160 Dosage (as supplied) based on Nanopatrticle Type

. . Recommended Dosage (% by weight of
Ceramic Nanoparticle Type .
nanoparticles)

Inorganic Pigments (General) 10 - 15%[1][2]

Titanium Dioxide 5 - 6%[1][2]

Table 2: Example Formulation for Zirconia Nanoparticle Dispersion
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Component Role Concentration (wt%)

Nano-Zirconia Solid Phase Varies (e.g., 10-40%)

3% (based on zirconia weight)

DISPERBYK Additive Dispersant
[9][10]

Solvent (e.g., Xylene/Butyl

Liquid Phase Balance to 100%
Acetate 6/1)

Note: The values in the tables are starting points. It is highly recommended to perform a ladder
study to determine the optimal dispersant concentration for a specific ceramic nanoparticle and

solvent system.

Mechanism of Dispersion

The dispersion process with DISPERBYK-160 involves several key stages, as illustrated below.

Dispersion Mechanism

Stabilization:
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Caption: Mechanism of Nanoparticle Dispersion.

DISPERBYK-160 functions by first wetting the surface of the ceramic nanoparticles, displacing
adsorbed air and moisture. Subsequently, mechanical energy from high-shear mixing or
ultrasonication breaks down agglomerates. Finally, the high molecular weight block copolymer
structure of DISPERBYK-160 adsorbs onto the newly created surfaces, providing steric
stabilization that prevents the particles from re-agglomerating.[11] This results in a stable, low-

viscosity dispersion.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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